2-Ethyl-1-butanol
Overview
Description
2-Ethyl-1-butanol (IUPAC name: 2-ethylbutan-1-ol) is an organic chemical compound . It can be used to facilitate the separation of ethanol from water, which forms an azeotrope that otherwise limits the maximum ethanol concentration . It is also used as a perfuming agent in the cosmetics industry and for the synthesis of various pharmaceutical compounds, such as novel branched Alkyl carbamates, acting as an anticonvulsant agent .
Synthesis Analysis
2-Ethyl-1-butanol is manufactured industrially by the aldol condensation of acetaldehyde and butyraldehyde, followed by hydrogenation . It may also be prepared by the Guerbet reaction . The results showed that Co/Al 2 O 3 had a low activity for hydrogenation and Cu/Al 2 O 3 had a high selectivity for the hydrogenation of the C O group while a Ru/Al 2 O 3 catalyst only favored the hydrogenation of n -butanal to n -butanol .Molecular Structure Analysis
The molecular formula of 2-Ethyl-1-butanol is C6H14O . The molecular weight is 102.1748 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
2-Ethyl-1-butanol is a colorless liquid with a density of 0.83 g/mL at 25 °C . It has a melting point of -114.40 °C and a boiling point of 145 to 151 °C . The vapor pressure is 1.8±0.5 mmHg at 25°C . The refractive index (nD) is 1.422 .Scientific Research Applications
Organic Synthesis
2-Ethyl-1-butanol is used as a solvent in various organic synthesis .
Method of Application
The compound is mixed with the reactants in a reaction vessel. The specific quantity used depends on the particular synthesis process and the reactants involved.
Results or Outcomes
The use of 2-Ethyl-1-butanol as a solvent can facilitate the reaction process and increase the yield of the desired product. However, the specific results depend on the particular synthesis process.
Separation Processes
2-Ethyl-1-butanol is used in separation processes, particularly in the creation of ionic liquids .
Method of Application
In these processes, 2-Ethyl-1-butanol is typically used as a solvent to dissolve the substances to be separated. The specific procedures and parameters depend on the substances involved and the desired outcome.
Results or Outcomes
The use of 2-Ethyl-1-butanol can enhance the efficiency of the separation process. The specific outcomes depend on the substances being separated and the parameters of the process.
Pharmaceutical Applications
2-Ethyl-1-butanol is used in solvent mixtures for pharmaceutical applications .
Method of Application
The compound is mixed with other solvents to create a mixture that is used in various pharmaceutical processes. The specific procedures and parameters depend on the particular application.
Results or Outcomes
The use of 2-Ethyl-1-butanol can improve the effectiveness of pharmaceutical processes. However, the specific results depend on the particular application and the other components of the solvent mixture.
Production of Penetrating Oils
2-Ethyl-1-butanol is used in the production of penetrating oils .
Method of Application
The compound is mixed with other ingredients in a reaction vessel to produce the oil. The specific procedures and parameters depend on the particular oil being produced.
Results or Outcomes
The use of 2-Ethyl-1-butanol can enhance the properties of the penetrating oil, such as its ability to penetrate and lubricate. However, the specific results depend on the other ingredients used and the production process.
Production of Plasticizers
2-Ethyl-1-butanol is used as a feedstock in the production of plasticizers .
Method of Application
The compound is reacted with other substances in a reaction vessel to produce the plasticizer. The specific procedures and parameters depend on the particular plasticizer being produced.
Results or Outcomes
The use of 2-Ethyl-1-butanol can improve the properties of the plasticizer, such as its ability to increase the flexibility of plastics. However, the specific results depend on the other substances used and the production process.
Production of Lubricants
2-Ethyl-1-butanol is used as a feedstock in the production of lubricants .
Method of Application
The compound is reacted with other substances in a reaction vessel to produce the lubricant. The specific procedures and parameters depend on the particular lubricant being produced.
Results or Outcomes
The use of 2-Ethyl-1-butanol can enhance the properties of the lubricant, such as its ability to reduce friction and wear. However, the specific results depend on the other substances used and the production process.
Production of Perfumes
2-Ethyl-1-butanol is used in the production of perfumes .
Method of Application
The compound is mixed with other ingredients to create a fragrance mixture. The specific procedures
Cleaning Agent for Printed Circuits
2-Ethyl-1-butanol is used as a cleaning agent for printed circuits .
Method of Application
The compound is applied to the printed circuit board and then wiped off or rinsed off, depending on the specific cleaning procedure.
Results or Outcomes
The use of 2-Ethyl-1-butanol can effectively clean the printed circuit board, removing dirt, dust, and other contaminants. However, the specific results depend on the condition of the board and the cleaning procedure.
Improving Flow of Paints and Varnishes
2-Ethyl-1-butanol is used to improve the flow of paints and varnishes .
Method of Application
The compound is mixed with the paint or varnish. The specific procedures and parameters depend on the particular paint or varnish and the desired flow properties.
Results or Outcomes
The use of 2-Ethyl-1-butanol can enhance the flow properties of the paint or varnish, making it easier to apply and resulting in a smoother finish. However, the specific results depend on the other ingredients in the paint or varnish and the application process.
Corrosion Inhibitors
2-Ethyl-1-butanol is used in the production of corrosion inhibitors .
Safety And Hazards
2-Ethyl-1-butanol is moderately toxic by ingestion and skin contact . It is a skin and severe eye irritant . It is a flammable liquid when exposed to heat or flame and can react with oxidizing materials . When heated to decomposition, it emits acrid smoke and irritating fumes . Vapors are heavier than air and may spread along floors . It forms explosive mixtures with air at elevated temperatures .
properties
IUPAC Name |
2-ethylbutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZYRSLHNPKPEFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8632 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2041416 |
Source
|
| Record name | 2-Ethyl-1-butanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2041416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Flash point of 137 °F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals., Liquid, Colorless liquid; [Hawley] |
Source
|
| Record name | 2-ETHYLBUTANOL | |
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| Record name | 1-Butanol, 2-ethyl- | |
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| Record name | Ethyl butanol | |
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Boiling Point |
293 °F at 760 mmHg (USCG, 1999), 146.27 °C @ 760 MM HG |
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| Record name | 2-ETHYLBUTANOL | |
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| Record name | ETHYL BUTANOL | |
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Flash Point |
128 °F (USCG, 1999), 137 °F OC. |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ETHYL BUTANOL | |
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Solubility |
SLIGHTLY SOL IN WATER; SOL IN ALCOHOL, ETHER, MISCIBLE WITH MOST ORGANIC SOLVENTS |
Source
|
| Record name | ETHYL BUTANOL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2840 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.834 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8326 @ 20 °C/4 °C |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
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| Record name | ETHYL BUTANOL | |
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Vapor Pressure |
3.62 mmHg (USCG, 1999), 1.53 [mmHg], 0.9 MM HG @ 20 °C |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8632 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Ethyl butanol | |
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Product Name |
2-Ethyl-1-butanol | |
Color/Form |
COLORLESS LIQUID | |
CAS RN |
97-95-0 |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
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Melting Point |
-173 °F (USCG, 1999), LESS THAN -15 °C |
Source
|
| Record name | 2-ETHYLBUTANOL | |
| Source | CAMEO Chemicals | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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